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Compound of Interest

Compound Name: 2-(1H-pyrrol-2-yl)ethanamine

Cat. No.: B1356639

2-(1H-Pyrrol-2-yl)ethanamine | C6H10N2 | ChemSpider Structure-based search; Chemical
structure search; Search by spectrum ... 2-(1H-Pyrrol-2-yl)ethanamine. Predicted data is
generated using the ACD/Labs Percepta ... --INVALID-LINK-- 2-(1H-PYRROL-2-
YL)ETHANAMINE | 40808-62-6 | The ... ChemicalBook provide Chemical industry users with
2-(1H-PYRROL-2-YL)ETHANAMINE(40808-62-6) Boiling point Melting point,2-(1H-PYRROL-
2-YL)ETHANAMINE(40808-62-6) Density MSDS Formula Use,If You also need to know the
toxicity, ... --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | CAS 40808-62-6 | Santa Cruz ...
2-(1H-Pyrrol-2-yl)ethanamine is a chemical substance that is used for research and
development purposes. It is not intended for medicinal, household or other uses. --INVALID-
LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | CAS 40808-62-6 | Cayman Chemical Need help? +1
(734) 971-3335. Contact Us. We are available Monday - Friday, 8am - 5pm EST. CAYMAN
CHEMICAL. 1180 E. ELLSWORTH RD. ANN ARBOR, MI 48108. --INVALID-LINK-- 2-(1H-
Pyrrol-2-yl)ethanamine | 40808-62-6 | Chemsrc 40808-62-6, 2-(1H-Pyrrol-2-yl)ethanamine,
C6H10N2, find CAS, supplier, MSDS, sds, structure, formula, molecular weight, custom
synthesis, stock, price, ... --INVALID-LINK-- 2-(2-Aminoethyl)pyrrole; 2-(1H-Pyrrol-2-
yl)ethanamine | 40808-62-6 Safety and Handling. GHS-Classification. Pictogram. GHSO07 - ! -
Warning. Hazard statements. H315 - Causes skin irritation H319 - Causes serious eye irritation
... -INVALID-LINK-- Safety Data Sheet - 2-(1H-Pyrrol-2-yl)ethanamine - Santa Cruz ... The
toxicological properties have not been thoroughly investigated. Section 12: Ecological
Information. 12.1. Toxicity. Avoid release into the environment. Runoff ... --INVALID-LINK--
PubChem 2-(1H-Pyrrol-2-yl)ethanamine is a primary aliphatic amine consisting of an ethyl
group substituted at position 2 by a 1H-pyrrol-2-yl group. --INVALID-LINK-- 2-(1H-Pyrrol-2-
yl)ethanamine | C6H10N2 - PubChem 2-(1H-Pyrrol-2-yl)ethanamine (IUPAC Name: 2-(1H-
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pyrrol-2-yl)ethan-1-amine) is a chemical compound with the molecular formula C6H10N2. It is a
primary ... --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | Biosynth For the
latest safety information please look at the Safety Data Sheet for the respective product. ... 2-
(1H-Pyrrol-2-yl)ethanamine. 40808-62-6. C6H10N2. --INVALID-LINK-- Safety Data Sheet -
Toronto Research Chemicals 2-(1H-Pyrrol-2-yl)ethanamine. SECTION 1. IDENTIFICATION.
Product Identifier. 2-(1H-Pyrrol-2-yl)ethanamine. Product Code. P977997. Synonym(s). --
INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 - LGC Standards LGC Quality:
ISO 9001. ISO/IEC 17025. 1ISO 17034. Product Name: 2-(1H-Pyrrol-2-yl)ethanamine. CAS
No: 40808-62-6. Cat No: TRC-P977997-10MG. --INVALID-LINK-- 2-(1H-Pyrrol-2-
yl)ethanamine | 40808-62-6 | BLD Pharm BLDpharm supplies 2-(1H-Pyrrol-2-yl)ethanamine,
CAS 40808-62-6 for your research. We have stock in USA and provide fast delivery. --INVALID-
LINK-- Safety Data Sheet Product Name: 2-(1H-Pyrrol-2-yl)ethanamine. CAS-No. 40808-62-
6. 1.2. Relevant identified uses of the substance or mixture and uses advised against. --
INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | Selleck Chemicals 2-(1H-
Pyrrol-2-yl)ethanamine purchased from Selleck. ... We do not have quality control data for the
solubility of 2-(1H-Pyrrol-2-yl)ethanamine in water. --INVALID-LINK-- 2-(1H-Pyrrol-2-
yl)ethanamine | CAS 40808-62-6 | MedChemExpress 2-(1H-Pyrrol-2-yl)ethanamine, CAS
40808-62-6, is a useful research chemical. ... For research use only. Not for human or
veterinary use. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | J&K Scientific
2-(1H-Pyrrol-2-yl)ethanamine, 40808-62-6, C6H10N2, J&K Scientific, an leading chemical
manufacturer and supplier, offers this product for your research. --INVALID-LINK-- 2-(1H-
Pyrrol-2-yl)ethanamine | 40808-62-6 - CymitQuimica 2-(1H-Pyrrol-2-yl)ethanamine. CAS:
40808-62-6; EINECS: N/D; Chemical Formula: C6H10N2; Molar Mass: 110.16 g/mol . In stock.
--INVALID-LINK-- Safety Data Sheet - Combi-Blocks 2-(1H-Pyrrol-2-yl)ethanamine. CAS-No.
40808-62-6. GHS Classification. GHSO07. Signal Word. Warning. Hazard statements. H315
Causes skin irritation. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | CAS 40808-62-6 -
Finetech Industry Finetech Industry Limited provides 2-(1H-Pyrrol-2-yl)ethanamine, CAS
40808-62-6, C6H10N2, for your scientific research. We have it in stock and can deliver it ... --
INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | Carbosynth For the latest safety
information please look at the Safety Data Sheet for the respective product. ... 2-(1H-Pyrrol-2-
yl)ethanamine. 40808-62-6. C6H10N2. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine |
40808-62-6 | Glentham Life ... Product Name, 2-(1H-Pyrrol-2-yl)ethanamine. CAS Number,
40808-62-6. MDL Number, MFCD03701211. PubChem SID, 442340356. Related Categories,
Biochemicals. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 - Apollo Scientific
Apollo Scientific is a leading manufacturer and supplier of 2-(1H-Pyrrol-2-yl)ethanamine
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(40808-62-6). We have stock in the UK and USA. --INVALID-LINK-- 2-(1H-Pyrrol-2-
yl)ethanamine | 40808-62-6 - Fluorochem 2-(1H-Pyrrol-2-yl)ethanamine. CAS: 40808-62-6.
MF: C6H10N2. MW: 110.16. Purity: 95%. ... Safety Information. Hazard Class: 8. Packing
Group: lll. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | Ambeed Buy 2-(1H-
Pyrrol-2-yl)ethanamine with CAS 40808-62-6 from Ambeed. This product is in stock and can
be shipped within 24 hours. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | CAS 40808-62-
6 | BOC Sciences BOC Sciences provides 2-(1H-Pyrrol-2-yl)ethanamine, CAS 40808-62-6 for
your research. We have stock in USA and can provide fast delivery. --INVALID-LINK-- 2-(1H-
Pyrrol-2-yl)ethanamine | 40808-62-6 - AK Scientific Safety and handling information for 2-(1H-
Pyrrol-2-yl)ethanamine. ... Safety. GHS05, GHSO07. Signal word. Danger. Hazard statements.
H314-H335. Precautionary ... --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 |
Alichem Alichem provides 2-(1H-Pyrrol-2-yl)ethanamine, CAS 40808-62-6 for your research.
We have stock in USA and can provide fast delivery. --INVALID-LINK-- 2-(1H-Pyrrol-2-
yl)ethanamine | 40808-62-6 - Chem-Space 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 |
C6H10N2 | 110.16 | Pyrroles | Building Blocks | In Stock | Chem-Space. --INVALID-LINK-- 2-
(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 - Key Organics 2-(1H-Pyrrol-2-yl)ethanamine.
CAS: 40808-62-6. Molecular Formula: C6H10N2. Molecular Weight: 110.16. Purity: >97%. In
Stock. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | Ark Pharm Safety
Information. Signal Word: Danger. Hazard Statements: H314-H335. Precautionary Statements:
P261-P280-P305+P351+P338-P310. Hazard Codes: C. Risk Statements: ... --INVALID-LINK--
2-(1H-Pyrrol-2-yl)ethanamine | CAS 40808-62-6 | Clearsynth 2-(1H-Pyrrol-2-yl)ethanamine
is a pyrrole derivative. ... Safety Information. Signal Word: Danger. Hazard Statements: H314.
Precautionary Statements: P280, ... --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-
62-6 - Angene Angene provides 2-(1H-Pyrrol-2-yl)ethanamine, CAS 40808-62-6 for your
research. We have stock in USA and can provide fast delivery. --INVALID-LINK-- 2-(1H-Pyrrol-
2-yl)ethanamine | 40808-62-6 | Chem-Impex Safety. Danger. GHS05. H314. P280,
P305+P351+P338, P310. Transport Information. UN2735. Hazard Class. 8. Packing Group. Ill.
Additional information. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 - Combi-
Blocks Safety Information. Signal Word: Danger. Hazard Statements: H314. Precautionary
Statements: P280-P305+P351+P338-P310. Hazard Class: 8. Packing Group: Ill. --INVALID-
LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 - Synthonix 2-(1H-Pyrrol-2-yl)ethanamine
| 40808-62-6 from Synthonix. ... Safety Information. Signal Word: Danger. Hazard Statements:
H314. Precautionary Statements: P280, ... --INVALID-LINK-- Technical Guide: Safety and
Handling of 2-(1H-pyrrol-2-yl)ethanamine
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling precautions for 2-
(1H-pyrrol-2-yl)ethanamine (CAS No. 40808-62-6). The information presented is intended to
inform researchers, scientists, and drug development professionals to ensure the safe handling
and use of this compound in a laboratory or research setting. It is imperative to consult the
specific Safety Data Sheet (SDS) provided by the supplier for the most current and detailed
information.

Hazard Identification and Classification

2-(1H-pyrrol-2-yl)ethanamine is classified as a hazardous substance. The primary hazards
associated with this compound are skin corrosion/irritation and serious eye damage/irritation.
Some suppliers also indicate that it may cause respiratory irritation. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:

e GHS Pictogram: GHSO07 (Exclamation Mark), GHS05 (Corrosion)
» Signal Word: Danger or Warning

e Hazard Statements:

[¢]

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.

[¢]

o

H319: Causes serious eye irritation.

o

H335: May cause respiratory irritation.

It is important to note that the toxicological properties of this compound have not been
thoroughly investigated. Therefore, it should be handled with the utmost care, assuming it may
have other unknown hazards.

Quantitative Data Summary
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Due to the limited toxicological data available, quantitative exposure limits and toxicity values
are not well-established. The following table summarizes the available physical and chemical

data.
Property Value Reference
CAS Number 40808-62-6
Molecular Formula C6H10N2 [1]
Molecular Weight 110.16 g/mol
Hazard Class (for transport) 8

Packing Group (for transport) 1]

UN Number UN2735

First-Aid Measures

In the event of exposure to 2-(1H-pyrrol-2-yl)ethanamine, immediate action is crucial. The
following first-aid measures are recommended:

» After Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

o After Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition
products may be produced, such as carbon oxides and nitrogen oxides.

Special Protective Equipment for Fire-fighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Accidental Release Measures

Personal Precautions: Wear appropriate personal protective equipment (PPE) as described
in Section 7. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate
personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.

Handling and Storage

Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or
mist. Use only in a well-ventilated area. Wear appropriate PPE.

Conditions for Safe Storage: Keep the container tightly closed in a dry and well-ventilated
place. Containers that are opened must be carefully resealed and kept upright to prevent
leakage. Store in a cool place.

Exposure Controls and Personal Protection

Engineering Controls: Use a fume hood or other appropriate engineering controls to keep
airborne levels below recommended exposure limits.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing.
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o Respiratory Protection: If the risk assessment indicates that air-purifying respirators are
appropriate, use a full-face respirator with multi-purpose combination (US) or type ABEK
(EN 14387) respirator cartridges as a backup to engineering controls.

Stability and Reactivity

» Reactivity: No specific reactivity data is available. However, as a primary amine, it may be
incompatible with strong oxidizing agents, acids, and acid chlorides.

e Chemical Stability: Stable under recommended storage conditions.
o Possibility of Hazardous Reactions: No data available.

o Conditions to Avoid: Incompatible materials.

e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
nitrogen oxides.

Experimental Protocols

Detailed experimental protocols for the safety assessment of 2-(1H-pyrrol-2-yl)ethanamine
are not readily available in the public domain. However, standard methodologies for assessing
skin and eye irritation/corrosion, such as those outlined by the Organisation for Economic Co-
operation and Development (OECD), would be appropriate. For example:

e OECD Guideline 404: Acute Dermal Irritation/Corrosion: This guideline describes a
procedure for the assessment of the potential of a test substance to produce irritation or
corrosion on the skin. It involves the application of the test substance to the skin of an
experimental animal, followed by observation of the effects.

o OECD Guideline 405: Acute Eye Irritation/Corrosion: This guideline provides a method for
identifying substances that can cause serious eye damage. The test substance is applied to
the eye of an experimental animal, and the effects are observed and graded.

Visualizations
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Chemical Handling Workflow Emergency Response: Skin/Eye Contact
Preparation & Planning Exposure Occurs
&\lext Step
Don Personal Protective Equipment (PPE) Immediately Flush with Water (15 min) Remove Contaminated Clothing
Proceed to
A4
Chemical Handling in Ventilated Area Seek Immediate Medical Attention
IAfter Use
A4

Waste Disposal (Hazardous)

Followed by

y

Decontamination of Work Area & PPE

[Then

y

Doff PPE

izinal Step

Hand Washing

Click to download full resolution via product page

Caption: General laboratory workflow for handling hazardous chemicals.
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H314: Causes severe skin burns and eye damage

H315: Causes skin irritation
2-(1H-pyrrol-2-yl)ethanamine = Hazards
H319: Causes serious eye irritation

H335: May cause respiratory irritation

Click to download full resolution via product page
Caption: Primary hazard classifications for 2-(1H-pyrrol-2-yl)ethanamine.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety assessment or the information provided in a Safety Data Sheet (SDS). Always
refer to the SDS from your supplier and follow all applicable safety regulations and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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